Cas no 110351-92-3 ((R)-(-)-Camptothecin)

• Product Name: (R)-(-)-Camptothecin
• CAS No: 110351-92-3
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 128786
• PubChem ID: 184196
• Update Time: 2025-04-18

(R)-(-)-Camptothecin Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-, (4R)-
• 20R-Camptothecin
• (R)-(-)-Camptothecin
• (4R)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• (R)-(-)-Camptothecine
• (R)-4-Ethyl-4-hydroxy-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• (R)-Camptothecin
• (4R)-4β-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• TNP00113
• crlx101
• (20R)-Camptothecin
• BDBM50406992
• (alphaR)-alpha-Ethyl-alpha-hydroxy-8-(hydr
• CS-0164099
• CCG-36183
• NCGC00017231-02
• NCGC00142465-01
• 110351-92-3
• NCGC00017231-01
• CHEMBL71836
• (19R)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
• (R)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione? (Irinotecan Impurity pound(c)
• DTXSID80149224
• SCHEMBL4304557
• (S)-4-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
• G87986
• (R)-4-Ethyl-4-hydroxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione

• Inchi： 1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m1/s1
• InChI Key： VSJKWCGYPAHWDS-HXUWFJFHSA-N
• SMILES： O1C([C@@](CC)(C2C=C3C4C(=CC5C=CC=CC=5N=4)CN3C(C=2C1)=O)O)=O

Computed Properties

• Exact Mass: 348.11108
• Monoisotopic Mass: 348.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.7
• Molecular Weight: 348.4

Experimental Properties

• Density: 1.51g/cm3
• Melting Point: Not available
• Boiling Point: 757ºC at 760mmHg
• Flash Point: 411.6ºC
• Refractive Index: 1.746
• PSA: 79.73
• LogP: 2.07960
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

(R)-(-)-Camptothecin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins